Cas no 1235329-70-0 (N-(4-methylphenyl)-2-{[1-(2-methylphenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide)
N-(4-methylphenyl)-2-{[1-(2-methylphenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4-methylphenyl)-2-{[1-(2-methylphenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide
- 2-((5-(3-nitrophenyl)-1-(o-tolyl)-1H-imidazol-2-yl)thio)-N-(p-tolyl)acetamide
- N-(4-methylphenyl)-2-[1-(2-methylphenyl)-5-(3-nitrophenyl)imidazol-2-yl]sulfanylacetamide
- AKOS024477684
- F2964-2774
- 1235329-70-0
- N-(4-Methylphenyl)-2-[[1-(2-methylphenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]thio]acetamide
-
- Inchi: 1S/C25H22N4O3S/c1-17-10-12-20(13-11-17)27-24(30)16-33-25-26-15-23(19-7-5-8-21(14-19)29(31)32)28(25)22-9-4-3-6-18(22)2/h3-15H,16H2,1-2H3,(H,27,30)
- InChI Key: FPFMUTQNNNMLCU-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C(C)C=C1)(=O)CSC1N(C2=CC=CC=C2C)C(C2=CC=CC([N+]([O-])=O)=C2)=CN=1
Computed Properties
- Exact Mass: 458.14126175g/mol
- Monoisotopic Mass: 458.14126175g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 6
- Complexity: 667
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 118Ų
Experimental Properties
- Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- pka: 13.21±0.70(Predicted)
N-(4-methylphenyl)-2-{[1-(2-methylphenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2964-2774-2μmol |
N-(4-methylphenyl)-2-{[1-(2-methylphenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide |
1235329-70-0 | 90%+ | 2μl |
$57.0 | 2023-04-29 | |
| Life Chemicals | F2964-2774-5μmol |
N-(4-methylphenyl)-2-{[1-(2-methylphenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide |
1235329-70-0 | 90%+ | 5μl |
$63.0 | 2023-04-29 | |
| Life Chemicals | F2964-2774-10μmol |
N-(4-methylphenyl)-2-{[1-(2-methylphenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide |
1235329-70-0 | 90%+ | 10μl |
$69.0 | 2023-04-29 | |
| Life Chemicals | F2964-2774-20μmol |
N-(4-methylphenyl)-2-{[1-(2-methylphenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide |
1235329-70-0 | 90%+ | 20μl |
$79.0 | 2023-04-29 | |
| Life Chemicals | F2964-2774-1mg |
N-(4-methylphenyl)-2-{[1-(2-methylphenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide |
1235329-70-0 | 90%+ | 1mg |
$54.0 | 2023-04-29 | |
| Life Chemicals | F2964-2774-2mg |
N-(4-methylphenyl)-2-{[1-(2-methylphenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide |
1235329-70-0 | 90%+ | 2mg |
$59.0 | 2023-04-29 | |
| Life Chemicals | F2964-2774-3mg |
N-(4-methylphenyl)-2-{[1-(2-methylphenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide |
1235329-70-0 | 90%+ | 3mg |
$63.0 | 2023-04-29 | |
| Life Chemicals | F2964-2774-4mg |
N-(4-methylphenyl)-2-{[1-(2-methylphenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide |
1235329-70-0 | 90%+ | 4mg |
$66.0 | 2023-04-29 | |
| Life Chemicals | F2964-2774-5mg |
N-(4-methylphenyl)-2-{[1-(2-methylphenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide |
1235329-70-0 | 90%+ | 5mg |
$69.0 | 2023-04-29 | |
| Life Chemicals | F2964-2774-10mg |
N-(4-methylphenyl)-2-{[1-(2-methylphenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide |
1235329-70-0 | 90%+ | 10mg |
$79.0 | 2023-04-29 |
N-(4-methylphenyl)-2-{[1-(2-methylphenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide Related Literature
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
Additional information on N-(4-methylphenyl)-2-{[1-(2-methylphenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide
Comprehensive Overview of N-(4-methylphenyl)-2-{[1-(2-methylphenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide (CAS No. 1235329-70-0)
The compound N-(4-methylphenyl)-2-{[1-(2-methylphenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide, identified by its CAS No. 1235329-70-0, is a sophisticated organic molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazole derivatives, which are known for their diverse biological activities and applications in drug development. The presence of multiple aromatic rings, including 4-methylphenyl, 2-methylphenyl, and 3-nitrophenyl groups, along with the sulfanylacetamide moiety, contributes to its unique chemical properties and potential therapeutic uses.
In recent years, the scientific community has shown increasing interest in imidazole-based compounds due to their role as key building blocks in the synthesis of drugs targeting various diseases. The N-(4-methylphenyl)-2-{[1-(2-methylphenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide is no exception, with researchers exploring its potential as an inhibitor for specific enzymes or receptors. Its structural complexity allows for interactions with biological targets, making it a candidate for further investigation in cancer therapy, anti-inflammatory agents, and antimicrobial applications.
The synthesis of CAS No. 1235329-70-0 involves multi-step organic reactions, including the formation of the imidazole core and subsequent functionalization with the sulfanylacetamide group. This process requires precise control of reaction conditions to ensure high yield and purity. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize the compound and confirm its structural integrity. The detailed synthetic route and characterization data are often published in peer-reviewed journals, providing valuable insights for chemists and researchers.
One of the most frequently asked questions about N-(4-methylphenyl)-2-{[1-(2-methylphenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide revolves around its biological activity and mechanism of action. Preliminary studies suggest that the compound may interact with cellular pathways involved in inflammation and proliferation, though further in vitro and in vivo studies are needed to elucidate its exact effects. The 3-nitrophenyl group, in particular, is believed to play a critical role in its bioactivity, as nitroaromatic compounds are often associated with electron transfer processes in biological systems.
From a commercial perspective, CAS No. 1235329-70-0 is primarily available for research purposes, with suppliers offering it in small quantities for laboratory use. Its potential applications in drug discovery and pharmaceutical development make it a valuable compound for academic and industrial researchers. However, due to its complex structure, the cost of synthesis and purification can be relatively high, which may limit its widespread use in large-scale studies.
Environmental and safety considerations are also important when working with N-(4-methylphenyl)-2-{[1-(2-methylphenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide. While it is not classified as a hazardous material, standard laboratory safety protocols should be followed to minimize exposure and ensure proper disposal. Researchers are encouraged to consult material safety data sheets (MSDS) and conduct risk assessments before handling the compound.
In conclusion, N-(4-methylphenyl)-2-{[1-(2-methylphenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide (CAS No. 1235329-70-0) represents a promising area of research in medicinal chemistry. Its unique structural features and potential biological activities make it a compound of interest for future studies. As the scientific community continues to explore its applications, this molecule may contribute to the development of novel therapeutics addressing unmet medical needs.
1235329-70-0 (N-(4-methylphenyl)-2-{[1-(2-methylphenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)